Cas no 97164-96-0 (azepane-4-carboxylic acid)

azepane-4-carboxylic acid structure
Product Name:azepane-4-carboxylic acid
CAS No:97164-96-0
Molecular Formula:C7H13NO2
Molecular Weight:143.18362
MDL:MFCD17015909
CID:800832
PubChem ID:20139928
azepane-4-carboxylic acid Properties
Names and Identifiers
-
- 1H-Azepine-4-carboxylicacid, hexahydro-
- 1H-Azepine-4-carboxylicacid,hexahydro-(9CI)
- azepane-4-carboxylic acid
- Hexahydro-1H-azepine-4-carboxylic acid
- AZEPANE-4-CARBOXYLICACID
- Perhydro-azepine-4-carboxylic acid
- AKOS006358087
- PB15253
- 97164-96-0
- MFCD17015909
- CS-0049915
- AS-33499
- XDA16496
- EN300-814373
- 1H-AZEPINE-4-CARBOXYLIC ACID, HEXAHYDRO-
- BCVGGQNBSCMMPV-UHFFFAOYSA-N
- SY097613
- DTXSID00602902
- SCHEMBL444522
- HEXAHYDRO-1H-AZEPINE-4-CARBOXYLIC ACID
- AZEPANE-4-CARBOXYLIC ACID
-
- MDL: MFCD17015909
- InChIKey: BCVGGQNBSCMMPV-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H13NO2/c9-7(10)6-2-1-4-8-5-3-6/h6,8H,1-5H2,(H,9,10)
- SMILES: OC(=O)C1CCCNCC1
Computed Properties
- Exact Mass: 143.094628657g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 143.094628657g/mol
- Heavy Atom Count: 10
- Complexity: 125
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Boiling Point: 280.9±33.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 123.7±25.4 °C
- Density: 1.1±0.1 g/cm3
azepane-4-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006NWF-100mg |
azepane-4-carboxylic acid |
97164-96-0 | 98% | 100mg |
$59.00 | 2025-02-21 | |
A2B Chem LLC | AD10111-100mg |
Hexahydro-1h-azepine-4-carboxylic acid |
97164-96-0 | 98% | 100mg |
$43.00 | 2024-07-18 | |
Aaron | AR006O4R-100mg |
Azepane-4-carboxylic acid |
97164-96-0 | 97% | 100mg |
$40.00 | 2025-01-23 | |
abcr | AB453325-1 g |
Hexahydro-1H-azepine-4-carboxylic acid, 95%; . |
97164-96-0 | 95% | 1g |
€454.40 | 2023-07-18 | |
Advanced ChemBlocks | C-2768-250MG |
Hexahydro-1H-azepine-4-carboxylic acid |
97164-96-0 | 97% | 250MG |
$90 | 2023-09-15 | |
Alichem | A449042485-1g |
Azepane-4-carboxylic acid |
97164-96-0 | 95% | 1g |
$415.80 | 2023-08-31 | |
Ambeed | A448498-100mg |
Azepane-4-carboxylic acid |
97164-96-0 | 98% | 100mg |
$64.0 | 2025-03-05 | |
Crysdot LLC | CD11001868-1g |
Azepane-4-carboxylic acid |
97164-96-0 | 95+% | 1g |
$420 | 2024-07-19 | |
Enamine | EN300-814373-0.05g |
azepane-4-carboxylic acid |
97164-96-0 | 95% | 0.05g |
$149.0 | 2024-05-21 | |
eNovation Chemicals LLC | D494567-1G |
azepane-4-carboxylic acid |
97164-96-0 | 97% | 1G |
$260 | 2022-09-05 |
azepane-4-carboxylic acid Related Literature
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Paulo De Sa Peixoto,Ariane Deniset-Besseau,Marc Schmutz,Anny Anglo,Corinne Illoul,Marie-Claire Schanne-Klein,Gervaise Mosser Soft Matter, 2013,9, 11241-11248
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2. Back matter
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Lina Al-Attar,Alan Dyer,Risto Harjula J. Mater. Chem., 2003,13, 2963-2968
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Yana Zhao,Huizhen Li,Zhijun Zhang,Zhiqing Ren,Fuhan Yang Food Funct., 2022,13, 880-890
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6. Heterostructured two-dimensional covalent organic framework membranes for enhanced ion separation†Zhe Zhang,Ankang Xiao,Congcong Yin,Xingyuan Wang,Xiansong Shi,Yong Wang Chem. Commun., 2022,58, 7136-7139
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Stella Gypser,Peter Leinweber,Dirk Freese Phys. Chem. Chem. Phys., 2019,21, 4421-4434
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Zhaohuai Li,Qiu He,Liang He,Ping Hu,Wei Li,Haowu Yan,Xianzhou Peng,Congyun Huang,Liqiang Mai J. Mater. Chem. A, 2017,5, 4183-4189
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Hailong Zhang,Yong Ma,Xue-Long Sun Chem. Commun., 2009, 3032-3034
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:97164-96-0)azepane-4-carboxylic acid

Purity:99%
Quantity:1g
Price($):170.0